Cas no 212137-55-8 (1,4-Decadien-3-one, 1-(4-hydroxy-3-methoxyphenyl)-, (1E,4E)-)

• Product Name: 1,4-Decadien-3-one, 1-(4-hydroxy-3-methoxyphenyl)-, (1E,4E)-
• CAS No: 212137-55-8
• MF: C₁₇H₂₂O₃
• MW: 274.354785442352
• CID: 6625551
• PubChem ID: 102316888
• Update Time: 2024-03-01

1,4-Decadien-3-one, 1-(4-hydroxy-3-methoxyphenyl)-, (1E,4E)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Decadien-3-one, 1-(4-hydroxy-3-methoxyphenyl)-, (1E,4E)-
• SCHEMBL17527436
• (1E, 4E)-1-(4'-hydroxy-3'-methoxyphenyl)-deca-1,4-dien-3-one
• SCHEMBL17527415
• [6]-Dehydroshogaol
• (1E,4E)-1-(4'-hydroxy-3'-methoxyphenyl)-deca-1,4-dien-3-one
• CHEMBL3745730
• JLXKTAQNHHXFHL-MFDVASPDSA-N
• CHEBI:174624
• 212137-55-8
• DTXSID30873729
• (1E,4E)-1-(4-Hydroxy-3-methoxyphenyl)deca-1,4-dien-3-one

• Inchi： 1S/C17H22O3/c1-3-4-5-6-7-8-15(18)11-9-14-10-12-16(19)17(13-14)20-2/h7-13,19H,3-6H2,1-2H3/b8-7+,11-9+
• InChI Key： JLXKTAQNHHXFHL-MFDVASPDSA-N
• SMILES： C(/C1=CC=C(O)C(OC)=C1)=C\C(=O)/C=C/CCCCC

Computed Properties

• Exact Mass: 274.15689456g/mol
• Monoisotopic Mass: 274.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 421.3±35.0 °C(Predicted)
• pka: 9.73±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives